Cas no 41684-11-1 (4-Hydroxy-3-(methoxycarbonyl)benzoic acid)

• Product Name: 4-Hydroxy-3-(methoxycarbonyl)benzoic acid
• CAS No: 41684-11-1
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 324323
• PubChem ID: 13222801
• Update Time: 2025-04-19

4-Hydroxy-3-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-hydroxy-, 3-methyl ester
• 4-carboxy-2-methoxycarbonylphenolate
• 4-HYDROXY-3-(METHOXYCARBONYL)BENZOIC ACID
• 4-Hydroxyisophthalic acid 3-methyl ester
• 3-Carbomethoxy-4-hydroxybenzoesaeure
• 4-hydroxy-3-[(methyloxy)carbonyl]benzoic acid
• 4-hydroxy-isophthalic acid-3-methyl ester
• 4-Hydroxy-isophthalsaeure-3-methylester
• acido 4-idrossi-3-carbometossi benzoico
• 3-Methyl 4-hydroxy-1,3-benzenedicarboxylate
• P2F4D25AGK
• PS-8271
• JDUYMWSYTIJMJO-UHFFFAOYSA-N
• AKOS022505775
• 1,3-Benzenedicarboxylic acid,4-hydroxy-,3-methyl ester
• SCHEMBL1647438
• 41684-11-1
• EN300-1838635
• MFCD11869747
• A904909
• 4-hydroxy-3-methoxycarbonylbenzoic acid
• 4-Hydroxy-3-(methoxycarbonyl)benzoicacid
• Isophthalic acid,4-hydroxy-,3-methyl ester
• CS-0208088
• 4-Hydroxy-3-(methoxycarbonyl)benzoic acid

• MDL： H184442
• Inchi： 1S/C9H8O5/c1-14-9(13)6-4-5(8(11)12)2-3-7(6)10/h2-4,10H,1H3,(H,11,12)
• InChI Key： JDUYMWSYTIJMJO-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)O)C=C1C(=O)OC

Computed Properties

• Exact Mass: 196.03700
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83000
• LogP: 0.87700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives